
Deisopropylatrazine chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B029266 Get Quote

Deisopropylatrazine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Deisopropylatrazine (DIA) is a primary degradation product of the widely used herbicide

atrazine. As a significant environmental metabolite, understanding its chemical structure,

properties, and behavior is crucial for assessing its environmental impact and toxicological

significance. This technical guide provides an in-depth overview of deisopropylatrazine,

consolidating key data on its physicochemical properties, toxicological profile, environmental

fate, and analytical methodologies.

Chemical Identity
Deisopropylatrazine is a chloro-s-triazine herbicide metabolite formed by the removal of one

of the isopropyl groups from the parent atrazine molecule.
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Identifier Value

IUPAC Name 6-chloro-N2-ethyl-1,3,5-triazine-2,4-diamine[1]

CAS Number 1007-28-9[1]

PubChem CID 13878[1]

Chemical Formula C5H8ClN5[1]

Canonical SMILES CCNC1=NC(=NC(=N1)N)Cl[1]

Molecular Weight 173.60 g/mol [1]

Physicochemical Properties
This section summarizes the key physicochemical properties of deisopropylatrazine. These

parameters are essential for predicting its environmental transport and fate.

Property Value Source

Melting Point 177-179 °C [2]

Boiling Point 237.97 °C (rough estimate) [2]

Water Solubility 980 mg/L at 20 °C AERU

pKa 3.85 ± 0.10 (Predicted) [2]

Vapor Pressure 1.56 x 10⁻⁶ mmHg at 25°C ECHEMI

LogP (Octanol-Water Partition

Coefficient)
1.1 (Predicted) [1]

Toxicological Properties
The toxicological profile of deisopropylatrazine is important for assessing its risk to human

health and the environment. The following table summarizes the available acute toxicity data.
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Test Species Route Value Source

LD50 Male Rat Oral 2290 mg/kg [3]

LD50 Female Rat Oral 810 mg/kg [3]

Environmental Fate and Metabolism
Deisopropylatrazine is a significant metabolite of atrazine in the environment. Its formation

and subsequent degradation are key aspects of the environmental fate of atrazine.

Degradation Pathway
Atrazine undergoes degradation in the environment through various biotic and abiotic

processes, primarily through N-dealkylation and hydroxylation. The removal of one of the

isopropyl groups from atrazine leads to the formation of deisopropylatrazine. Further

degradation can occur, leading to other metabolites.
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Figure 1: Atrazine Degradation Pathway.

Environmental Persistence
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The persistence of deisopropylatrazine in the environment is influenced by factors such as

soil type, moisture, and microbial activity. Its half-life in soil under unsaturated conditions has

been reported to range from 32 to 173 days, increasing with depth.[4] Under saturated soil

conditions, it is less persistent, with a reported half-life of 58 days at a depth of 90-120 cm.[4]

Analytical Methodologies
Accurate and sensitive analytical methods are essential for monitoring deisopropylatrazine in

environmental samples. Several methods have been developed, primarily utilizing

chromatographic techniques coupled with mass spectrometry.

Experimental Protocol: Solid-Phase Extraction and GC-
MS Analysis of Deisopropylatrazine in Water
This section outlines a general experimental protocol for the determination of

deisopropylatrazine in water samples, based on commonly employed techniques.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Objective: To isolate and concentrate deisopropylatrazine and other triazine metabolites

from a water sample.

Materials:

Water sample (e.g., 500 mL)

SPE cartridges (e.g., C18 or graphitized carbon black)

Methanol (for conditioning)

Deionized water (for rinsing)

Eluting solvent (e.g., ethyl acetate or a mixture of dichloromethane and methanol)

Vacuum manifold

Procedure:
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Condition the SPE cartridge by passing methanol followed by deionized water through it.

Load the water sample onto the conditioned cartridge at a controlled flow rate.

Wash the cartridge with deionized water to remove interfering substances.

Dry the cartridge thoroughly under vacuum.

Elute the retained analytes with a small volume of the eluting solvent.

Concentrate the eluate to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

2. Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify deisopropylatrazine in the prepared extract.

Instrumentation:

Gas chromatograph equipped with a capillary column (e.g., DB-5ms)

Mass spectrometer (e.g., single quadrupole or ion trap)

Typical GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Typical MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Mode: Full scan (e.g., m/z 50-300) or Selected Ion Monitoring (SIM) for higher

sensitivity. Characteristic ions for deisopropylatrazine would be monitored.

Quantification:
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A calibration curve is generated using standards of known deisopropylatrazine
concentrations.

The concentration of deisopropylatrazine in the sample is determined by comparing its

peak area to the calibration curve.
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Figure 2: Analytical Workflow for DIA.
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Conclusion
This technical guide provides a consolidated resource for researchers and professionals

working with deisopropylatrazine. The data presented on its chemical and physical properties,

toxicological effects, and environmental behavior are essential for informed risk assessment

and management. The outlined analytical methodologies offer a starting point for the

development and validation of robust monitoring programs. As a prevalent environmental

degradate of atrazine, continued research into the long-term effects and fate of

deisopropylatrazine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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